Cas no 954-16-5 (2,4,6-Trimethylbenzophenone)

2,4,6-Trimethylbenzophenone structure

Product Name:2,4,6-Trimethylbenzophenone

CAS No:954-16-5

MF:C₁₆H₁₆O

MW:224.297644615173

MDL:MFCD02685558

CID:40404

Update Time:2023-09-12

2,4,6-Trimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

- Mesityl(phenyl)methanone
- 2-Benzoylmesitylene
- Mesityl phenyl ketone
- Methanone, phenyl(2,4,6-trimethylphenyl)-
- 2,4,6-Trimethylbenzophenone
- phenyl-(2,4,6-trimethylphenyl)methanone
- 2,4,6-trimethyl-benzophenone
- Benzophenone,2,4,6-trimethyl
- Benzoylmesitylene
- Ketone,mesityl phenyl
- Mesitylene,2-benzoyl
- Mesitylphenylketon
- phenyl mesityl ketone
- Ketone, mesityl phenyl
- Benzophenone, 2,4,6-trimethyl-
- Mesitylene, 2-benzoyl-
- MLS002639152
- HPAFOABSQZMTHE-UHFFFAOYSA-N
- Q63408707
- Benzoylmesitylen
- 2,6-Trimethylbenzophenone
- Mesityl(phenyl)methanone #
- Benzophenone,4,6-trimethyl-
- Benzophenone, 2,4,6-trimethyl- (6CI, 7CI, 8CI)
- Phenyl(2,4,6-trimethylphenyl)methanone (ACI)
- NSC 26923
- Phenyl 2,4,6-trimethylphenyl ketone
- MDL： MFCD02685558
- Inchi： 1S/C16H16O/c1-11-9-12(2)15(13(3)10-11)16(17)14-7-5-4-6-8-14/h4-10H,1-3H3
- InChI Key： HPAFOABSQZMTHE-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=CC(C)=CC=1C)C1C=CC=CC=1

Computed Properties

Exact Mass: 224.12000
Monoisotopic Mass: 224.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: 4.4
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Transparent to yellow semi solid
Density: 1.036
Melting Point: 35 - 36 C
Boiling Point: 315℃ at 760 mmHg
Flash Point: 131.2 °C
Refractive Index: 1.565
PSA: 17.07000
LogP: 3.84280

2,4,6-Trimethylbenzophenone Security Information

Hazard Category Code： 22-36-50/53
Safety Instruction： 26-60-61
Hazardous Material Identification：
Risk Phrases：R22; R36; R50/53

2,4,6-Trimethylbenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118587-500g	Mesityl(phenyl)methanone	954-16-5	98%	500g	$225.00	2023-08-31
Chemenu	CM157304-500g	2,4,6-Trimethylbenzophenone	954-16-5	95+%	500g	$211	2021-06-17
TRC	T219405-2.5g	2,4,6-Trimethylbenzophenone	954-16-5		2.5g	$ 127.00	2023-09-06
TRC	T219405-5g	2,4,6-Trimethylbenzophenone	954-16-5		5g	$ 146.00	2023-09-06
TRC	T219405-10g	2,4,6-Trimethylbenzophenone	954-16-5		10g	640.00	2021-07-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59170-10g	Mesityl(phenyl)methanone	954-16-5		10g	¥76.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59170-25g	Mesityl(phenyl)methanone	954-16-5		25g	¥136.0	2021-09-04
Chemenu	CM157304-500g	2,4,6-Trimethylbenzophenone	954-16-5	95+%	500g	$211	2022-06-09
TRC	T219405-1g	2,4,6-Trimethylbenzophenone	954-16-5		1g	$ 87.00	2023-09-06
TRC	T219405-5000mg	2,4,6-Trimethylbenzophenone	954-16-5		5g	$144.00	2023-05-17

2,4,6-Trimethylbenzophenone Production Method

Production Method 1

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Iron oxide (Fe2O3) ; 3 h, 110 °C

Reference

: An efficient Fe2O3/HY catalyst for Friedel-Crafts acylation of m-xylene with benzoyl chloride

Mu, Manman; Chen, Ligong; Liu, Yunlong; Fang, Wangwang; Li, Yang, RSC Advances, 2014, 4(70), 36951-36958

Production Method 2

98-88-4

954-16-5

Reaction Conditions

1.1 Reagents: Iodine , Phosphorus trichloride ; 36 h, 160 °C

Reference

: Iodine Promoted Conversion of Esters to Nitriles and Ketones under Metal-Free Conditions

Xiao, Jing ; Guo, Fengzhe; Li, Yinfeng; Li, Fangshao; Li, Qiang ; et al, Journal of Organic Chemistry, 2021, 86(2), 2028-2035

Production Method 3

1804967-87-0

5980-97-2

954-16-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate , Phosphine, tricyclohexyl-, tetrafluoroborate(1-) (1:1) Solvents: 1,4-Dioxane ; rt; 15 h, 120 °C

Reference

: Sterically Hindered Ketones via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Amides by N-C(O) Activation

Liu, Chengwei ; Lalancette, Roger ; Szostak, Roman; Szostak, Michal, Organic Letters, 2019, 21(19), 7976-7981

Production Method 4

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Potassium chloride (PIZP-catalyst) , Phosphoric acid (PIZP-catalyst) , Zirconium oxychloride (PIZP-catalyst) , Iron chloride (FeCl3) (PIZP-catalyst) ; 2.5 h, 110 °C

Reference

: A novel sol-gel synthesized catalyst for Friedel-Crafts benzoylation reaction under solvent-free conditions

Gawande, M. B.; Deshpande, S. S.; Sonavane, S. U.; Jayaram, R. V., Journal of Molecular Catalysis A: Chemical, 2005, 241(1-2), 151-155

Production Method 5

36967-85-8

954-16-5

Reaction Conditions

Reference

: Electrophilic aromatic substitution. 25. Carboxylic trifluoromethanesulfonic anhydrides as highly effective acylation agents. Perfluoroalkanesulfonic acid catalyzed acylation of arenes

Effenberger, Franz; Sohn, Erich; Epple, Gerhard, Chemische Berichte, 1983, 116(3), 1195-208

Production Method 6

65-85-0

954-16-5

Reaction Conditions

1.1 Reagents: Benzotrichloride Catalysts: Iron oxide (Fe2O3), hydrate (1:2) ; 8 h, 0.18 MPa, 125 °C

Reference

: Preparation of benzophenone derivatives

, China, , ,

Production Method 7

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Bismuth triflate Solvents: 1-Butyl-3-methylimidazolium trifluoromethanesulfonate ; 30 min, 140 °C

Reference

: Improvement of the Friedel-Crafts benzoylation by using bismuth trifluoromethanesulfonate in 1-butyl-3-methylimidazolium trifluoromethanesulfonate ionic liquid under microwave irradiation

HoangTran, Phuong; BichLe Do, Ngoc; NgocLe, Thach, Tetrahedron Letters, 2014, 55(1), 205-208

Production Method 8

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Hydrochloric acid , Uranyl chloride Solvents: Water

Reference

: Acylation of aromatic compounds

, France, , ,

Production Method 9

65-85-0

954-16-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Catalysts: Bismuth triflate ; 0 °C; 12 h, 30 °C

Reference

: The Friedel-Crafts acylation of aromatic compounds with carboxylic acids by the combined use of perfluoroalkanoic anhydride and bismuth or scandium triflate

Matsushita, Yoh-Ichi; Sugamoto, Kazuhiro; Matsui, Takanao, Tetrahedron Letters, 2004, 45(24), 4723-4727

Production Method 10

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Copper iron oxide (CuFe2O4) ; 18 h, 35 - 38 °C

Reference

: Catalytic Friedel-Crafts acylation: magnetic nanopowder CuFe2O4 as an efficient and magnetically separable catalyst

Parella, Ramarao; Naveen; Kumar, Amit; Babu, Srinivasarao Arulananda, Tetrahedron Letters, 2013, 54(13), 1738-1742

Production Method 11

98-88-4

954-16-5

Reaction Conditions

1.1 Catalysts: Tetrakis[1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-[(1,1,2,2,3,3,4,4,5… Solvents: Chlorobenzene ; 3 h, 110 °C; 1 h, 100 °C

Reference

: Hf[N(SO2C8F17)2]4-catalyzed Friedel-Crafts acylation in a fluorous biphase system

Hao, Xiuhua; Yoshida, Akihiro; Nishikido, Joji, Tetrahedron Letters, 2005, 46(15), 2697-2700

Production Method 12

65-85-0

954-16-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , 2-Pyridyl triflate Solvents: Trifluoroacetic acid

Reference

: 2-(Trifluoromethylsulfonyloxy)pyridine as a reagent for ketone synthesis from carboxylic acids and aromatic hydrocarbons

Keumi, Takashi; Yoshimura, Kiichiro; Shimada, Masakazu; Kitajima, Hidehiko, Bulletin of the Chemical Society of Japan, 1988, 61(2), 455-9

Production Method 13

934-56-5

938-18-1

954-16-5

Reaction Conditions

1.1 Catalysts: 2623973-37-3 Solvents: Benzene-d6 ; rt → 75 °C; 12 h, 75 °C

Reference

: Phosphine-Borane Ligands Induce Chemoselective Activation and Catalytic Coupling of Acyl Chlorides at Palladium

Boudjelel, Maxime; Sadek, Omar ; Mallet-Ladeira, Sonia; Garcia-Rodeja, Yago; Sosa Carrizo, E. Daiann ; et al, ACS Catalysis, 2021, 11(7), 3822-3829

Production Method 14

2633-66-1

155632-06-7

954-16-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 5 min, -15 °C; 3 h, -15 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: 6-methyl-2,4-pyrimidyl diesters. A highly efficient acylating agent for the synthesis of unsymmetrical ketones

Lee, Jae In, Bulletin of the Korean Chemical Society, 2010, 31(3), 749-752

2,4,6-Trimethylbenzophenone Raw materials

2,4,6-Trimethylbenzophenone Preparation Products

2,4,6-Trimethylbenzophenone (954-16-5)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:954-16-5)2,4,6-三甲基二苯甲酮

Purity:99%

Quantity:25KG,200KG,1000KG

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Suzhou Senfeida Chemical Co., Ltd

(CAS:954-16-5)2,4,6-trimethylbenzophenone

Purity:98%/99.9%

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